Cas no 776250-31-8 (Benzenamine,2-methoxy-4-nitro-N-nitroso-)

• Product Name: Benzenamine,2-methoxy-4-nitro-N-nitroso-
• CAS No: 776250-31-8
• MF: C₇H₇N₃O₄
• MW: 197.148181200027
• CID: 552765
• PubChem ID: 45091576
• Update Time: 2025-04-19

Benzenamine,2-methoxy-4-nitro-N-nitroso- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-methoxy-4-nitro-N-nitroso-
• Benzenamine, 2-methoxy-4-nitro-N-nitroso- (9CI)
• N-(2-methoxy-4-nitrophenyl)nitrous amide
• DTXSID70666859
• 776250-31-8

• Inchi： 1S/C7H7N3O4/c1-14-7-4-5(10(12)13)2-3-6(7)8-9-11/h2-4H,1H3,(H,8,11)
• InChI Key： GMTMBFBCWMNJJS-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1NN=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 197.044
• Monoisotopic Mass: 197.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.5A^2
• XLogP3: 1.4